Cas no 46854-91-5 (3-benzyl-2,3-dimethylindole)

• Product Name: 3-benzyl-2,3-dimethylindole
• CAS No: 46854-91-5
• MF: C₁₇H₁₇N
• MW: 235.323584318161
• CID: 2619077
• PubChem ID: 563523
• Update Time: 2025-04-21

3-benzyl-2,3-dimethylindole Chemical and Physical Properties

Names and Identifiers

• 3-benzyl-2,3-dimethylindole
• 3H-Indole, 2,3-dimethyl-3-(phenylmethyl)-
• AWVNNGZYZBLWFH-UHFFFAOYSA-N
• DB-117156
• DTXCID40291399
• DTXSID60340318
• 3-Benzyl-2,3-dimethyl-3H-indole
• SCHEMBL10268926
• 46854-91-5
• 3-Benzyl-2,3-dimethyl-3H-indole #

• Inchi： 1S/C17H17N/c1-13-17(2,12-14-8-4-3-5-9-14)15-10-6-7-11-16(15)18-13/h3-11H,12H2,1-2H3
• InChI Key： AWVNNGZYZBLWFH-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2C(C)(C=1C)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 235.136099547g/mol
• Monoisotopic Mass: 235.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 12.4Ų

Experimental Properties

• Density: 1.02±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 48-49 ºC
• Solubility: Almost insoluble (0.045 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles